Cas no 889884-60-0 (7-Amino-5-chloro-2(3H)-benzoxazolone)

• Product Name: 7-Amino-5-chloro-2(3H)-benzoxazolone
• CAS No: 889884-60-0
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• CID: 714266
• PubChem ID: 29971363
• Update Time: 2025-09-28

7-Amino-5-chloro-2(3H)-benzoxazolone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,7-amino-5-chloro-
• 7-Amino-5-chloro-2(3H)-benzoxazolone
• 7-AMINO-2(3H)-BENZOXAZOLONE
• 7-amino-5-chloro-3H-1,3-benzoxazol-2-one
• 7-Amino-5-chloro-2(3H)-benzoxazolone (ACI)
• 889884-60-0
• 7-Amino-5-chloro-1,3-benzoxazol-2(3H)-one
• DTXSID00652422
• AKOS022324592
• CS-0205704
• 7-amino-5-chloro-2,3-dihydro-1,3-benzoxazol-2-one
• SCHEMBL8253228
• BS-25790

• MDL： N/A
• Inchi： 1S/C7H5ClN2O2/c8-3-1-4(9)6-5(2-3)10-7(11)12-6/h1-2H,9H2,(H,10,11)
• InChI Key： KFRHLRRYYDOKGV-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=C(C=C(C=2)Cl)N)O1

Computed Properties

• Exact Mass: 184.00400
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.586
• Melting Point: >220?C (dec.)
• Refractive Index: 1.669
• PSA: 72.02000
• LogP: 1.93790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 7-Amino-5-chloro-2(3H)-benzoxazolone

7-Amino-5-chloro-2(3H)-benzoxazolone (CAS No. 889884-60-0): A Comprehensive Overview

7-Amino-5-chloro-2(3H)-benzoxazolone (CAS No. 889884-60-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in various therapeutic areas, particularly as an intermediate in the synthesis of more complex molecules and as a lead compound for drug discovery.

The molecular formula of 7-Amino-5-chloro-2(3H)-benzoxazolone is C₉H₇ClN₂O₂, and its molecular weight is 214.61 g/mol. The compound features a benzoxazolone core with an amino group at the 7-position and a chlorine atom at the 5-position. These substituents play crucial roles in modulating the compound's biological activity and physicochemical properties.

In recent years, 7-Amino-5-chloro-2(3H)-benzoxazolone has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research involves its use as a selective inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Studies have shown that 7-Amino-5-chloro-2(3H)-benzoxazolone exhibits potent MAO-B inhibitory activity, making it a promising candidate for the treatment of neurodegenerative disorders like Parkinson's disease.

Beyond its role as an MAO inhibitor, 7-Amino-5-chloro-2(3H)-benzoxazolone has also been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry highlights its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-Amino-5-chloro-2(3H)-benzoxazolone has been another focus of recent studies. In vitro and in vivo experiments have demonstrated that the compound exhibits good solubility, stability, and bioavailability. These favorable properties make it suitable for further development into drug candidates. Additionally, preliminary toxicological studies have shown that 7-Amino-5-chloro-2(3H)-benzoxazolone has a low toxicity profile, further supporting its potential for clinical applications.

In the context of drug discovery, 7-Amino-5-chloro-2(3H)-benzoxazolone serves as a valuable starting point for structure-activity relationship (SAR) studies. By modifying the amino and chlorine substituents, researchers can optimize the compound's potency, selectivity, and pharmacokinetic properties. For instance, replacing the chlorine atom with other halogens or functional groups can lead to derivatives with enhanced biological activity or improved drug-like properties.

The synthetic route to 7-Amino-5-chloro-2(3H)-benzoxazolone involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a benzoxazolone core through cyclization reactions, followed by selective substitution reactions to introduce the amino and chlorine groups. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing waste and improving overall efficiency.

In conclusion, 7-Amino-5-chloro-2(3H)-benzoxazolone (CAS No. 889884-60-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further development into therapeutic agents for neurodegenerative disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new applications and optimize its properties for clinical use.